Cas no 886366-70-7 (Benzenepropanol, g-amino-3-phenoxy-)

• Product Name: Benzenepropanol, g-amino-3-phenoxy-
• CAS No: 886366-70-7
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 712694
• PubChem ID: 44891239
• Update Time: 2023-10-31

Benzenepropanol, g-amino-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, g-amino-3-phenoxy-
• 3-(3-PHENOXYPHENYL)-DL-BETA-ALANINOL
• DL-?-(3-Phenoxyphenyl)alaninol
• DL-ß-(3-PHENOXYPHENYL)ALANINOL
• A842789
• DTXSID10661560
• 886366-70-7
• 3-amino-3-(3-phenoxyphenyl)-1-propanol
• AKOS011675726
• 3-AMINO-3-(3-PHENOXYPHENYL)PROPAN-1-OL
• SCHEMBL24527656

• Inchi： 1S/C15H17NO2/c16-15(9-10-17)12-5-4-8-14(11-12)18-13-6-2-1-3-7-13/h1-8,11,15,17H,9-10,16H2
• InChI Key： OYWAHXNHRLBPHL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)C(CCO)N

Computed Properties

• Exact Mass: 243.126
• Monoisotopic Mass: 243.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 55.5A^2

Experimental Properties

• Density: 1.151
• Boiling Point: 413.7°C at 760 mmHg
• Flash Point: 204°C
• Refractive Index: 1.596
• PSA: 55.48000
• LogP: 3.56140